Cas no 1158-34-5 (Benzenepropanamide,N-(1-oxo-3-phenylpropyl)-)

Benzenepropanamide,N-(1-oxo-3-phenylpropyl)- structure
1158-34-5 structure
Product Name:Benzenepropanamide,N-(1-oxo-3-phenylpropyl)-
CAS No:1158-34-5
MF:C18H19NO2
MW:281.348964929581
CID:181286
Update Time:2024-01-26

Benzenepropanamide,N-(1-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide,N-(1-oxo-3-phenylpropyl)-
    • 3-phenyl-N-(3-phenylpropanoyl)propanamide
    • Dihydrocinnamamide
    • Dipropionamide,3,3'-diphenyl- (8CI)
    • Benzenepropanamide, N-(1-oxo-3-phenylpropyl)-
    • Inchi: 1S/C18H19NO2/c20-17(13-11-15-7-3-1-4-8-15)19-18(21)14-12-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,20,21)
    • InChI Key: ORWMICWILBKJSF-UHFFFAOYSA-N
    • SMILES: C1(CCC(NC(=O)CCC2=CC=CC=C2)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 281.14167
  • Monoisotopic Mass: 281.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 46.17

Benzenepropanamide,N-(1-oxo-3-phenylpropyl)- Related Literature

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